N-(4-fluorobenzyl)-2-((1-(2-methylbenzyl)-1H-indol-3-yl)thio)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[1-[(2-methylphenyl)methyl]indol-3-yl]sulfanylacetamide
• InChI: InChI=1S/C25H23FN2OS/c1-18-6-2-3-7-20(18)15-28-16-24(22-8-4-5-9-23(22)28)30-17-25(29)27-14-19-10-12-21(26)13-11-19/h2-13,16H,14-15,17H2,1H3,(H,27,29)
• InChI Key: GIRBNSLKKQMXRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=C(C3=CC=CC=C32)SCC(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C25H23FN2OS
• Molecular Weight: 418.5 g/mol

Description

N-(4-fluorobenzyl)-2-((1-(2-methylbenzyl)-1H-indol-3-yl)thio)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. It is a thioacetamide derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

Antiallergic Agents

Research on N-(pyridin-4-yl)-(indol-3-yl)acetamides, closely related to the chemical structure of interest, has shown significant potential as antiallergic compounds. The modification of indole substituents and the length of the alkanoic chain in these compounds have led to the identification of specific derivatives with potent antiallergic activities, demonstrating a mechanism of action that involves the inhibition of histamine release from mast cells and the reduction of interleukin production (Cecilia Menciu et al., 1999).

Analgesic Agents

Similarly structured (indol-3-yl)alkylamides have been synthesized and evaluated for their analgesic properties. Compounds bearing benzyl or 4-fluorobenzyl moieties have shown promising analgesic effects, comparable to well-known drugs like flupirtine, ibuprofen, and diclofenac. These findings suggest the potential of these derivatives for the development of new pain management therapies (F. Fouchard et al., 2001).

Anticonvulsant Activities

Alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives, which share a structural similarity to the compound , have been investigated for their anticonvulsant activities. Certain derivatives have shown excellent protection against seizures in animal models, suggesting the importance of the acetamide linkage and the substituted benzyl group in modulating biological activity (Harold Kohn et al., 1993).